Metabolic Acidosis

Description

Metabolic acidosis is a clinical condition characterized by a primary reduction in serum bicarbonate (HCO3-) concentration and a corresponding decrease in arterial pH (<7.35). It arises from either increased acid production (e.g., lactic acidosis, ketoacidosis), decreased acid excretion (e.g., renal failure), or excessive bicarbonate loss (e.g., severe diarrhea). The body attempts to compensate by increasing respiratory rate to lower pCO2. Diagnosis involves arterial blood gas analysis and anion gap calculation to identify the underlying cause.